Cas no 2138080-58-5 (4-Tert-butyl-3-[methyl(pentyl)amino]cyclohexan-1-ol)

• Product Name: 4-Tert-butyl-3-[methyl(pentyl)amino]cyclohexan-1-ol
• CAS No: 2138080-58-5
• MF: C₁₆H₃₃NO
• MW: 255.439325094223
• CID: 5990169
• PubChem ID: 165498705
• Update Time: 2025-06-08

4-Tert-butyl-3-[methyl(pentyl)amino]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138080-58-5
• 4-tert-butyl-3-[methyl(pentyl)amino]cyclohexan-1-ol
• EN300-1160392
• 4-Tert-butyl-3-[methyl(pentyl)amino]cyclohexan-1-ol

• Inchi： 1S/C16H33NO/c1-6-7-8-11-17(5)15-12-13(18)9-10-14(15)16(2,3)4/h13-15,18H,6-12H2,1-5H3
• InChI Key： AOYXJNYAPQKLPW-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)(C)C)C(C1)N(C)CCCCC

Computed Properties

• Exact Mass: 255.256214676g/mol
• Monoisotopic Mass: 255.256214676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 23.5Ų

Additional information on 4-Tert-butyl-3-[methyl(pentyl)amino]cyclohexan-1-ol

Introduction to 4-Tert-butyl-3-[methyl(pentyl)amino]cyclohexan-1-ol (CAS No. 2138080-58-5)

4-Tert-butyl-3-[methyl(pentyl)amino]cyclohexan-1-ol, with the CAS number 2138080-58-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclohexane ring structure, substituted with a tert-butyl group and a methyl(pentyl)amino functional group, which endows it with a range of potential biological activities and applications.

The chemical structure of 4-Tert-butyl-3-[methyl(pentyl)amino]cyclohexan-1-ol is particularly noteworthy due to its potential for modulating various biological pathways. The tert-butyl group, known for its steric hindrance, can influence the compound's solubility and stability, while the amino functional group can facilitate interactions with biological targets such as enzymes and receptors. These properties make it an attractive candidate for drug discovery and development.

Recent studies have explored the pharmacological properties of 4-Tert-butyl-3-[methyl(pentyl)amino]cyclohexan-1-ol. One notable area of research is its potential as an anti-inflammatory agent. In vitro experiments have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's neuroprotective effects. Preclinical studies have demonstrated that 4-Tert-butyl-3-[methyl(pentyl)amino]cyclohexan-1-ol can protect neuronal cells from oxidative stress and apoptosis. This property is particularly relevant in the context of neurodegenerative diseases like Alzheimer's and Parkinson's disease, where oxidative stress plays a significant role in disease progression.

In addition to its anti-inflammatory and neuroprotective properties, 4-Tert-butyl-3-[methyl(pentyl)amino]cyclohexan-1-ol has also been investigated for its potential as an analgesic. Animal models have shown that this compound can effectively reduce pain responses, suggesting its potential use in pain management therapies. The mechanism of action appears to involve modulation of nociceptive pathways, although further research is needed to fully elucidate the underlying mechanisms.

The safety profile of 4-Tert-butyl-3-[methyl(pentyl)amino]cyclohexan-1-ol has also been evaluated in preclinical studies. Toxicity assessments have indicated that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, as with any new compound, comprehensive safety evaluations are essential before advancing to human trials.

The synthesis of 4-Tert-butyl-3-[methyl(pentyl)amino]cyclohexan-1-ol involves several steps, including the formation of the cyclohexane ring, introduction of the tert-butyl group, and functionalization with the amino group. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating its use in research and development.

In conclusion, 4-Tert-butyl-3-[methyl(pentyl)amino]cyclohexan-1-ol (CAS No. 2138080-58-5) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to advancements in the treatment of various diseases.